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Compound of Interest

Compound Name: Fequesetide

Cat. No.: B12407213 Get Quote

For Research Use Only. Not for human use.

Fequesetide is a peptide segment of the protein thymosin β4, utilized in laboratory research

for its role in actin binding, cell migration, and wound healing.[1][2][3] Proper disposal of

unused, expired, or contaminated Fequesetide is crucial to ensure laboratory safety,

environmental protection, and regulatory compliance. As an investigational compound,

Fequesetide waste must be managed in accordance with federal and local regulations for

chemical and biomedical waste.

Immediate Safety and Handling Precautions
Before handling Fequesetide, it is imperative to wear appropriate personal protective

equipment (PPE), including gloves, a lab coat, and safety goggles.[4] In the case of spills, use

absorbent materials to contain the substance and clean the area with a suitable disinfectant. All

materials used in the cleanup should be disposed of as hazardous waste.

Step-by-Step Disposal Protocol
The disposal of Fequesetide and its associated materials must adhere to the guidelines for

chemical and investigational drug waste. This typically involves segregation, labeling, and

disposal through a certified hazardous waste management service.

Segregation of Waste:
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Solid Waste: Unused or expired lyophilized Fequesetide powder, as well as materials

contaminated with it (e.g., weigh boats, pipette tips, gloves), should be placed in a

designated, sealed container for chemical waste.

Liquid Waste: Solutions containing Fequesetide should be collected in a separate, leak-

proof container clearly labeled for aqueous chemical waste. Do not pour Fequesetide
solutions down the drain.[4][5]

Sharps: Needles, syringes, or other sharps contaminated with Fequesetide must be

disposed of in a designated, puncture-resistant sharps container.[6][7]

Labeling of Waste Containers:

All waste containers must be clearly labeled as "Hazardous Waste."

The label should include the full chemical name ("Fequesetide"), the concentration (if in

solution), and the date of accumulation.

Ensure the container is kept closed except when adding waste.

Storage and Collection:

Store waste containers in a designated satellite accumulation area within the laboratory.

Arrange for pickup and disposal through your institution's Environmental Health and Safety

(EHS) office or a licensed hazardous waste contractor.[8][9][10]

Decontamination of Glassware:

Glassware that has come into contact with Fequesetide should be decontaminated by

soaking in a suitable laboratory detergent and then thoroughly rinsed. For highly sensitive

work, an acid bath may be considered.[11]

Quantitative Data for Fequesetide
For easy reference, the following table summarizes key chemical properties of Fequesetide.
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Property Value

CAS Number 476014-70-7

Molecular Formula C36H66N10O13

Molecular Weight 847.0 g/mol

Amino Acid Sequence Leu-Lys-Lys-Thr-Glu-Thr-Gln

(Source: PubChem CID 10169788)[12]

Experimental Workflow and Disposal Pathway
The following diagrams illustrate the general workflow for handling Fequesetide in a research

setting and the logical steps for its proper disposal.
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Caption: General laboratory workflow for Fequesetide from reception to waste generation.
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Caption: Step-by-step disposal pathway for different Fequesetide waste streams.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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